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Compound of Interest

Compound Name: Fmoc-Lys(Biotin)-OH

Cat. No.: B557442 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the solubility

characteristics of Nα-Fmoc-Nε-biotinyl-L-lysine (Fmoc-Lys(Biotin)-OH), a critical reagent for

the synthesis of biotinylated peptides. Due to its frequent use in solid-phase peptide synthesis

(SPPS) and other bioconjugation techniques, understanding its solubility is paramount for

successful experimental outcomes. This document outlines quantitative solubility data in

various organic solvents, provides detailed protocols for dissolution, and presents logical

workflows for its application.

Physicochemical Properties
Fmoc-Lys(Biotin)-OH is a modified lysine derivative used to incorporate a biotin label into a

peptide sequence.[1] The biotin moiety allows for high-affinity binding to avidin and streptavidin,

enabling a wide range of applications in detection, purification, and diagnostics.[1][2]

Property Value

Molecular Formula C₃₁H₃₈N₄O₆S[3][4]

Molecular Weight ~594.7 g/mol [2][3]

CAS Number 146987-10-2

Appearance White to off-white or beige powder[5]
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Solubility Profile
The solubility of Fmoc-Lys(Biotin)-OH is a critical consideration for its use in synthesis. It

exhibits limited solubility in many common solvents, which can pose challenges during the

preparation of stock solutions and coupling reactions in SPPS.

Qualitative Summary:

Dimethylformamide (DMF): Fmoc-Lys(Biotin)-OH has low solubility in pure DMF.[2] While

sufficient for preparing dilute solutions, achieving higher concentrations can be difficult.[6]

N-Methyl-2-pyrrolidone (NMP): Solubility is significantly better in NMP compared to DMF.[2] It

is often the recommended solvent for achieving higher concentrations.

Dimethyl Sulfoxide (DMSO): The compound is slightly soluble in DMSO, and heating may be

required to aid dissolution.[5][7][8]

Chlorinated Solvents (e.g., DCM): While widely used in SPPS, Fmoc-protected amino acids

can have solubility concerns in dichloromethane (DCM).[9] However, a mixture of DCM and

NMP has been reported to be effective.[2]

Water: It is slightly soluble in water.[5][7]

Quantitative Solubility Data:

The following table summarizes available quantitative data for the solubility of Fmoc-
Lys(Biotin)-OH in various solvent systems.
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Solvent System
Concentration
Achieved

Conditions & Notes Source

N-Methyl-2-

pyrrolidone (NMP)
0.1 M (~59.5 mg/mL)

Clearly soluble.

Heating to 40°C can

facilitate dissolution.

[2]

DMF / DIPEA 75 mg/mL

Achieved in 1 mL of

DMF containing 80 µL

of

diisopropylethylamine

(DIPEA). This is

particularly useful for

coupling reactions

where a base is

required.

[2]

Dichloromethane

(DCM) / NMP
Not specified

A 2:1 (v/v) mixture has

been successfully

utilized to dissolve the

product.

[2]

Dimethylformamide

(DMF)
~1 mM (~0.6 mg/mL)

Sufficient for

preparing stock

solutions for certain

applications. Some

suppliers note that

their product may

contain up to 10%

DMF to ensure ideal

solubility.

[6]

Experimental Protocols & Methodologies
Proper dissolution is key to ensuring the efficient incorporation of Fmoc-Lys(Biotin)-OH into a

peptide chain.
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Protocol 1: Dissolution for Automated or Manual SPPS
Coupling
This protocol describes the preparation of an Fmoc-Lys(Biotin)-OH solution immediately prior

to its use in a coupling reaction.

Materials:

Fmoc-Lys(Biotin)-OH

N-Methyl-2-pyrrolidone (NMP) or a DMF/DIPEA mixture

Vortex mixer and/or sonicator

Appropriate glass vials

Procedure:

Weigh the required amount of Fmoc-Lys(Biotin)-OH into a clean, dry vial.

Solvent Selection:

Recommended Method (High Concentration): Add the desired volume of NMP to achieve

a concentration of up to 0.1 M. If dissolution is slow, warm the vial to 40°C and vortex or

sonicate until the solid is fully dissolved.[2]

Alternative Method (for DMF-based chemistry): Add the required volume of DMF. To aid

solubility and for activation, add diisopropylethylamine (DIPEA) in a ratio of approximately

80 µL of DIPEA for every 1 mL of DMF.[2] Vortex thoroughly until a clear solution is

obtained.

Proceed immediately with the addition of the activating agent (e.g., HCTU, HATU) and the

coupling reaction as dictated by your standard SPPS protocol.

Protocol 2: Preparation of a General Stock Solution
For applications requiring a stable stock solution, NMP is the solvent of choice.
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Materials:

Fmoc-Lys(Biotin)-OH

Anhydrous N-Methyl-2-pyrrolidone (NMP)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Procedure:

Weigh the desired mass of Fmoc-Lys(Biotin)-OH into a suitable vial.

Add the calculated volume of anhydrous NMP to reach the target concentration (e.g., 0.1 M).

Cap the vial tightly and vortex until the solute is completely dissolved. Gentle warming (up to

40°C) can be applied if necessary.[2]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for short-term use (1 month) or -80°C for long-term storage (up to 6

months).[10]

Visualization of Workflows
The following diagrams illustrate key decision-making and procedural workflows for handling

Fmoc-Lys(Biotin)-OH.
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Workflow for Dissolving Fmoc-Lys(Biotin)-OH
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Caption: Decision workflow for dissolving Fmoc-Lys(Biotin)-OH.
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Workflow for SPPS Incorporation

1. Start with Resin
(Free N-terminal amine)

2. Prepare Fmoc-Lys(Biotin)-OH Solution
(e.g., 0.1 M in NMP or in DMF/DIPEA)

3. Activate Carboxylic Acid
(e.g., Add HCTU/HATU)

4. Couple to Resin

5. Wash Resin
(e.g., with DMF, DCM)

6. Result: Resin with
Incorporated Lys(Biotin)

Click to download full resolution via product page

Caption: General workflow for incorporating Fmoc-Lys(Biotin)-OH in SPPS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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